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Compound of Interest

Kaempferol 3-sophoroside 7-
Compound Name:
rhamnoside

Cat. No.: B591378

Audience: Researchers, scientists, and drug development professionals.

Introduction

Kaempferol 3-sophoroside 7-rhamnoside is a flavonoid glycoside found in various plant
species and is of significant interest due to its potential biological activities.[1] High-
Performance Liquid Chromatography with a Diode Array Detector (HPLC-DAD) is a robust and
widely used analytical technique for the separation, identification, and quantification of such
phenolic compounds in complex matrices like plant extracts.[2][3] This application note
provides a detailed protocol for the analysis of Kaempferol 3-sophoroside 7-rhamnoside
using HPLC-DAD.

The method described herein is based on reverse-phase chromatography, which is well-suited
for separating polar and non-polar compounds. The Diode Array Detector allows for the
simultaneous acquisition of absorbance spectra over a wide wavelength range, aiding in peak
identification and purity assessment by comparing the spectra of the analyte with that of a
known standard.

Experimental Protocols
Standard Preparation

¢ Stock Solution (1 mg/mL): Accurately weigh 1 mg of Kaempferol 3-sophoroside 7-
rhamnoside reference standard and dissolve it in 1 mL of HPLC-grade methanol.[4][5]
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Sonicate for 10 minutes to ensure complete dissolution.

o Working Standard Solutions: Prepare a series of working standard solutions by serially
diluting the stock solution with methanol to achieve concentrations ranging from 1 pg/mL to
100 pg/mL.[4] These solutions will be used to construct a calibration curve.

o Storage: Store all standard solutions at 4°C in amber vials to protect them from light.[4][6]
For long-term storage, -20°C or -80°C is recommended.[6]

Sample Preparation (from Plant Material)

e Drying and Grinding: Dry the plant material (e.g., leaves, flowers) at a controlled temperature
(e.g., 50°C) to a constant weight to remove moisture.[5] Grind the dried material into a fine
powder.

o Extraction:
o Accurately weigh 1 g of the powdered plant material into a suitable flask.

o Add 20 mL of methanol (or an appropriate solvent mixture like 80% methanol in water).[2]

[7]

o Sonication or maceration can be employed for extraction. For sonication, place the flask in
an ultrasonic bath for 1 hour at room temperature.[2] For maceration, let the sample soak
for 24 hours.[8]

« Filtration: Filter the extract through a 0.45 pm membrane filter to remove particulate matter
before injection into the HPLC system.[2]

HPLC-DAD Chromatographic Conditions
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Parameter

Recommended Conditions

HPLC System

Agilent 1260 Infinity Il or similar

Column

C18 reverse-phase column (e.g., 4.6 mm x 150

mm, 5 um)[3]

Mobile Phase

A: 0.2% Formic acid in water[2] B: Methanol[2]

Gradient Elution

0-10 min, 15-30% B 10-45 min, 30-50% B 45-50
min, 50-80% B 50-55 min, 80-95% B 55-60 min,
100% B[2]

Flow Rate 1.0 mL/min[2]
Injection Volume 10 pL[2]
Column Temperature 28°C[5]

DAD Wavelength

Monitoring at 265 nm and 350 nm. Full

spectrum scan from 200-400 nm.

Data Presentation

Quantitative Data Summary

The following table summarizes the expected quantitative data for the HPLC-DAD analysis of

Kaempferol 3-sophoroside 7-rhamnoside. These values are indicative and may vary

depending on the specific instrumentation and experimental conditions.
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Parameter

Expected Value

Retention Time (t_R_)

Dependent on the specific chromatographic

conditions, but should be consistent.

Linearity (R?) =>0.999
Limit of Detection (LOD) ~0.1 pg/mL
Limit of Quantification (LOQ) ~0.3 pg/mL
Repeatability (RSD%) < 2%
Recovery (%) 95 - 105%
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Caption: Experimental workflow for the HPLC-DAD analysis of Kaempferol 3-sophoroside 7-
rhamnoside.

Chemical Structure

Kaempferol Aglycone

3-O-Sophoroside | | 7-O-Rhamnoside

Click to download full resolution via product page

Caption: Chemical structure of Kaempferol 3-sophoroside 7-rhamnoside.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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